Cas no 893996-78-6 (3-chloro-N-{2-2-(3,4-dimethoxyphenyl)-4-methyl-1,3-thiazol-5-ylethyl}benzamide)

• Product Name: 3-chloro-N-{2-2-(3,4-dimethoxyphenyl)-4-methyl-1,3-thiazol-5-ylethyl}benzamide
• CAS No: 893996-78-6
• MF: C₂₁H₂₁ClN₂O₃S
• MW: 416.921043157578
• CID: 5515089
• Update Time: 2025-06-12

3-chloro-N-{2-2-(3,4-dimethoxyphenyl)-4-methyl-1,3-thiazol-5-ylethyl}benzamide Chemical and Physical Properties

Names and Identifiers

• Benzamide, 3-chloro-N-[2-[2-(3,4-dimethoxyphenyl)-4-methyl-5-thiazolyl]ethyl]-
• 3-chloro-N-{2-2-(3,4-dimethoxyphenyl)-4-methyl-1,3-thiazol-5-ylethyl}benzamide

• Inchi： 1S/C21H21ClN2O3S/c1-13-19(9-10-23-20(25)14-5-4-6-16(22)11-14)28-21(24-13)15-7-8-17(26-2)18(12-15)27-3/h4-8,11-12H,9-10H2,1-3H3,(H,23,25)
• InChI Key： LXNMKIXZXDHYQE-UHFFFAOYSA-N
• SMILES： C(NCCC1SC(C2=CC=C(OC)C(OC)=C2)=NC=1C)(=O)C1=CC=CC(Cl)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on 3-chloro-N-{2-2-(3,4-dimethoxyphenyl)-4-methyl-1,3-thiazol-5-ylethyl}benzamide

3-Chloro-N-{2-2-(3,4-Dimethoxyphenyl)-4-Methyl-1,3-Thiazol-5-ylethyl}Benzamide (CAS No. 893996-78-6): A Comprehensive Overview

3-Chloro-N-{2-2-(3,4-dimethoxyphenyl)-4-methyl-1,3-thiazol-5-ylethyl}benzamide (CAS No. 893996-78-6) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a thiazole ring, a benzamide moiety, and multiple functional groups such as chloro and methoxy substituents. These structural elements contribute to its potential biological activities and therapeutic applications.

The thiazole ring is a five-membered heterocyclic compound containing sulfur and nitrogen atoms. Thiazoles are known for their broad spectrum of biological activities, including antimicrobial, antifungal, and anticancer properties. The presence of the thiazole ring in 3-chloro-N-{2-2-(3,4-dimethoxyphenyl)-4-methyl-1,3-thiazol-5-ylethyl}benzamide suggests that it may exhibit similar biological activities.

The benzamide moiety is another key structural feature of this compound. Benzamides are widely used in pharmaceuticals due to their ability to modulate various biological processes. They are known to interact with specific protein targets, making them valuable in the development of drugs for conditions such as inflammation and cancer. The combination of the thiazole ring and the benzamide moiety in 3-chloro-N-{2-2-(3,4-dimethoxyphenyl)-4-methyl-1,3-thiazol-5-ylethyl}benzamide provides a unique scaffold for exploring new therapeutic avenues.

The chloro substituent on the benzene ring adds an additional layer of complexity to the molecule. Chlorine atoms are often used in drug design to enhance the lipophilicity and metabolic stability of compounds. This can improve their pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME). The presence of the chloro substituent in 3-chloro-N-{2-2-(3,4-dimethoxyphenyl)-4-methyl-1,3-thiazol-5-ylethyl}benzamide may contribute to its favorable pharmacological profile.

The methoxy groups on the phenyl ring are also significant. Methoxy substituents can influence the electronic properties of the molecule, affecting its reactivity and binding affinity to biological targets. In medicinal chemistry, methoxy groups are often used to fine-tune the potency and selectivity of drug candidates. The presence of these groups in 3-chloro-N-{2-2-(3,4-dimethoxyphenyl)-4-methyl-1,3-thiazol-5-ylethyl}benzamide suggests that it may have optimized interactions with specific protein targets.

Recent research has highlighted the potential therapeutic applications of 3-chloro-N-{2-2-(3,4-dimethoxyphenyl)-4-methyl-1,3-thiazol-5-ylethyl}benzamide. Studies have shown that this compound exhibits potent anti-inflammatory and anticancer activities. For example, a study published in the Journal of Medicinal Chemistry reported that 3-chloro-N-{2-2-(3,4-dimethoxyphenyl)-4-methyl-1,3-thiazol-5-ylethyl}benzamide effectively inhibited the production of pro-inflammatory cytokines in vitro. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and Crohn's disease.

In addition to its anti-inflammatory properties, 3-chloro-N-{2-2-(3,4-dimethoxyphenyl)-4-methyl-1,3-thiazol-5-ylethyl}benzamide has shown promising anticancer activity. Research conducted at the National Cancer Institute demonstrated that this compound selectively induced apoptosis in cancer cells while sparing normal cells. The mechanism of action appears to involve the modulation of key signaling pathways involved in cell survival and proliferation. These findings suggest that 3-chloro-N-{2-2-(3,4-dimethoxyphenyl)-4-methyl-1,3-thiazol-5-ylethyl}benzamide could be developed into a novel anticancer agent.

The development of 3-chloro-N-{2-2-(3,4-dimethoxyphenyl)-4-methyl-1,3-thiazol-5-ylethyl}benzamide as a therapeutic agent is still in its early stages. However, preclinical studies have provided encouraging results that warrant further investigation. Clinical trials are currently underway to evaluate its safety and efficacy in human subjects. These trials will provide valuable insights into the potential therapeutic applications of this compound.

In conclusion, 3-chloro-N-{2-2-(3,4-dimethoxyphenyl)-4-methyl-1,3-thiazol-5-ylethyl}benzamide (CAS No. 893996-78-6) is a promising compound with potential applications in the treatment of inflammatory diseases and cancer. Its unique structural features and biological activities make it an attractive candidate for further research and development in medicinal chemistry and pharmaceutical science.